Cas no 1343014-26-5 (2-(5-chloro-2-methoxyphenyl)butan-2-ol)

• Product Name: 2-(5-chloro-2-methoxyphenyl)butan-2-ol
• CAS No: 1343014-26-5
• MF: C₁₁H₁₅ClO₂
• MW: 214.688602685928
• MDL: MFCD17222280
• CID: 5188609
• Update Time: 2026-03-05

2-(5-chloro-2-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-6-methoxyphenyl)-2-butanol
• 2-(5-chloro-2-methoxyphenyl)butan-2-ol

• MDL： MFCD17222280
• Inchi： 1S/C11H15ClO2/c1-4-11(2,13)9-7-8(12)5-6-10(9)14-3/h5-7,13H,4H2,1-3H3
• InChI Key： RZCJKRMWNWPUCZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)(CC)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Additional information on 2-(5-chloro-2-methoxyphenyl)butan-2-ol

Introduction to 2-(5-chloro-2-methoxyphenyl)butan-2-ol (CAS No. 1343014-26-5) and Its Emerging Applications in Chemical Biology

2-(5-chloro-2-methoxyphenyl)butan-2-ol, identified by the chemical identifier CAS No. 1343014-26-5, is a compound of significant interest in the field of chemical biology due to its unique structural features and potential biological activities. This molecule, featuring a butan-2-ol side chain attached to a phenyl ring substituted with both chloro and methoxy groups, has garnered attention for its utility in drug discovery and molecular research. The presence of these functional groups imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The phenyl ring in 2-(5-chloro-2-methoxyphenyl)butan-2-ol serves as a versatile pharmacophore, capable of interacting with various biological targets through hydrophobic and π-stacking interactions. The chloro substituent at the 5-position enhances the lipophilicity of the molecule, while the methoxy group at the 2-position introduces a polar moiety that can modulate binding affinity and selectivity. These structural elements contribute to the compound's potential as an intermediate in synthesizing more complex derivatives with tailored biological functions.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing similar structural motifs. For instance, studies have demonstrated that aromatic rings substituted with halogen atoms exhibit enhanced binding to protein targets, often leading to improved drug-like properties such as solubility and metabolic stability. The butan-2-ol side chain in CAS No. 1343014-26-5 further contributes to the molecule's flexibility, allowing for conformational adjustments that may enhance receptor interactions.

One of the most compelling aspects of 2-(5-chloro-2-methoxyphenyl)butan-2-ol is its potential application in the development of therapeutic agents. Emerging research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The chloro and methoxy substituents have been shown to modulate enzyme activity by influencing binding kinetics, while the alcohol functional group provides a site for further derivatization to enhance bioavailability.

The synthesis of CAS No. 1343014-26-5 involves multi-step organic reactions that highlight its synthetic accessibility. Advanced synthetic methodologies have enabled the efficient preparation of this compound, paving the way for large-scale production and structural optimization. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the aromatic substituents with high precision, ensuring minimal byproduct formation.

From a computational chemistry perspective, virtual screening approaches have been utilized to identify potential binding pockets for 2-(5-chloro-2-methoxyphenyl)butan-2-ol within target proteins. Molecular docking studies suggest that this compound may interact with residues critical for substrate recognition, offering insights into its mechanism of action. These computational models complement experimental efforts by providing rapid screening of analogs with modified substituents.

The versatility of CAS No. 1343014-26-5 extends beyond drug discovery; it has also been explored as a building block in materials science and agrochemical research. The combination of lipophilic and hydrophilic moieties makes it suitable for designing surfactants or emulsifiers with controlled properties. Additionally, its aromatic framework can be functionalized to create polymers or coatings with enhanced durability and biodegradability.

In conclusion, 2-(5-chloro-2-methoxyphenyl)butan-2-ol (CAS No. 1343014-26-5) represents a promising compound with diverse applications in chemical biology and related fields. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, position it as a valuable tool for researchers seeking novel bioactive molecules. As further studies continue to elucidate its biological activities and synthetic utility, this compound is likely to play an increasingly important role in both academic research and industrial development.